Cas no 2171255-66-4 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• CAS No: 2171255-66-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6373429
• PubChem ID: 165481700
• Update Time: 2025-05-26

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• 2171255-66-4
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
• EN300-1491510

• Inchi： 1S/C26H32N2O5/c1-16(2)13-22(24(31)28-26(3,4)14-23(29)30)27-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,31)(H,29,30)/t22-/m1/s1
• InChI Key： YSCNHGWMZZRGDP-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C(NC(C)(C)CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic Acid: A Comprehensive Overview

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid, also known by its CAS number CAS No. 2171255-66-4, is a complex organic compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of amino acids, specifically a modified form of glutamic acid, and is characterized by its unique stereochemistry and functional groups. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used as a protecting group in peptide synthesis, making it highly relevant in the field of organic synthesis and drug discovery.

The structure of this compound is notable for its chiral center at the second carbon atom of the pentanamide chain, designated as the (2R) configuration. This stereochemistry plays a crucial role in determining the compound's biological activity and selectivity. The presence of the Fmoc group at the amino terminus ensures that the compound can be easily incorporated into peptide sequences, making it a valuable building block in solid-phase peptide synthesis (SPPS). Recent advancements in SPPS have enabled researchers to synthesize complex peptides with high precision, and this compound has been instrumental in such efforts.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique structure allows for the formation of self-assembled nanostructures, which can encapsulate therapeutic agents and deliver them to specific targets within the body. These findings have opened new avenues for targeted drug delivery, reducing systemic toxicity and enhancing therapeutic efficacy. Moreover, the compound's ability to form stable amide bonds makes it an ideal candidate for bioconjugation applications, such as attaching drugs to targeting ligands or imaging agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereoselective synthesis. The use of chiral resolving agents or asymmetric catalysis ensures the correct configuration at the chiral center. Recent innovations in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric excess of this compound, making it more accessible for large-scale production.

The biological activity of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid has been extensively studied in vitro and in vivo models. Research has demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis, suggesting potential applications in treating chronic inflammatory diseases and cancer. Furthermore, its role as a precursor in peptide-based vaccines has been explored, with promising results in preclinical studies.

From an environmental perspective, this compound exhibits low toxicity to aquatic organisms under standard testing conditions. Its biodegradation pathways have been characterized, showing that it undergoes rapid hydrolysis under physiological conditions, minimizing its environmental footprint. These properties make it suitable for use in pharmaceutical formulations without significant ecological concerns.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid is a versatile compound with wide-ranging applications in organic synthesis, drug delivery, and biotechnology. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new functionalities and optimize its properties, this compound is poised to make significant contributions to the development of novel therapeutics and materials.